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Compound of Interest

Compound Name: Fmoc-Phe-OH-d5

Cat. No.: B613609

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Fmoc-Phe-OH-d5.
The following procedures are designed to ensure safe laboratory practices and proper logistical
management of this compound.

I. Chemical and Physical Properties

Fmoc-Phe-OH-d5, a deuterated N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine, is primarily
utilized in peptide synthesis.[1][2] Understanding its physical and chemical properties is
fundamental to safe handling.

Property Value Source
Appearance White to off-white solid/powder  [3][4]
Molecular Formula C24H16DsNOa [31[5]
Molecular Weight 392.46 g/mol [3]
Melting Point 180 - 187 °C [4]
N Soluble in Chloroform and
Solubility [1]
DMF

2-8°C or -20°C for long-term

storage

Storage Temperature
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Il. Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety when handling Fmoc-Phe-OH-d5.[6]

Standard/Specificat
PPE Category Item . Purpose
ion
Protects against dust
Eye and Face )
Safety Goggles ANSI Z87.1 approved particles and

Protection
splashes.[7]

Provides additional
) Recommended for ]
Face Shield protection for the face.
splash hazards 7]

Protects skin from

incidental contact.

_ Disposable Nitrile Standard laboratory o
Hand Protection Double gloving is
Gloves grade
recommended for
enhanced safety.[7]
Protects skin and
Body Protection Laboratory Coat Standard clothing from
contamination.[7]
Recommended when
) ) Dust Mask (N95 or NIOSH (US) or EN weighing or handling
Respiratory Protection
P1) 143 (EU) approved the powder to prevent

inhalation.[4][7][8]

lll. Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of Fmoc-Phe-OH-
d5 and to prevent contamination and accidental exposure.

A. Handling Protocol:
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Preparation: Before handling, ensure that the work area, typically a certified fume hood, is
clean and uncluttered.[6] Have all necessary equipment and reagents readily available.

Equilibration: To prevent moisture absorption, allow the container of the lyophilized powder to
warm to room temperature in a desiccator before opening.

Weighing: Weigh the required amount of Fmoc-Phe-OH-d5 quickly in a controlled
environment to minimize exposure to air and moisture.

Dissolving: When preparing solutions, add the solvent to the solid and mix gently until fully
dissolved.

Post-Handling: After use, tightly reseal the container. For long-term storage, consider
flushing the container with an inert gas like nitrogen or argon.[9] Clean the work area and all
equipment thoroughly.

. Storage Protocol:
Short-term: Store at 2-8°C in a tightly sealed container.[1]
Long-term: For extended periods, store at -20°C.[3]

Solutions: It is not recommended to store peptides in solution for long periods. If necessary,
prepare single-use aliquots and store them frozen at -20°C or -80°C to minimize freeze-thaw
cycles.[2]

IV. Disposal Plan

All waste containing Fmoc-Phe-OH-d5 must be treated as chemical waste and disposed of
according to institutional, local, state, and federal regulations.[7]

A. Solid Waste:
o Carefully sweep up any spilled powder, avoiding dust formation.[7]
e Place the collected solid waste in a clearly labeled, sealed container or bag.

e Hold for collection by authorized chemical waste disposal personnel.
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B. Liquid Waste:

e Do not discharge solutions containing Fmoc-Phe-OH-d5 into the sewer system.

o Collect all liquid waste in a designated, labeled, and sealed waste container.

o Arecommended disposal method is to mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[7]

V. Emergency Procedures: First Aid

In case of accidental exposure, follow these first aid measures immediately.[4]

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[4]

Skin Contact

Wash the affected area thoroughly with soap
and plenty of water. If irritation persists, seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[4]

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[4]

VI. Experimental Workflow

The following diagram illustrates the standard workflow for handling Fmoc-Phe-OH-d5 in a

laboratory setting.
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Workflow for Handling Fmoc-Phe-OH-d5
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Caption: Standard operational workflow for handling Fmoc-Phe-OH-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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